Cas no 1807328-14-8 (1-ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1807328-14-8
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5211112
• PubChem ID: 117215575
• Update Time: 2026-03-06

1-ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3,5-dicarboxylic acid, 1-ethyl-, 3-methyl ester

• Inchi： 1S/C8H10N2O4/c1-3-10-6(7(11)12)4-5(9-10)8(13)14-2/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： XPJREUPSQLUQOP-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(O)=O)=CC(C(OC)=O)=N1

Additional information on 1-ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid

1-Ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic Acid (CAS No: 1807328-14-8)

1-Ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid, with the CAS number 1807328-14-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with an ethyl group at position 1, a methoxycarbonyl group at position 3, and a carboxylic acid group at position 5.

The synthesis of 1-ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions, often utilizing microwave-assisted synthesis or traditional heating methods. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The use of microwave technology has been particularly beneficial, as it allows for precise control over reaction conditions and reduces reaction times significantly.

The biological activity of this compound has been extensively studied, particularly in the context of its potential as a therapeutic agent. Research indicates that 1H-pyrazole derivatives exhibit promising anti-inflammatory, antifungal, and anticancer properties. For instance, studies have shown that this compound can inhibit the activity of certain enzymes associated with inflammation, making it a potential candidate for treating inflammatory diseases.

In the field of pharmacology, the carboxylic acid group in 1H-pyrazole derivatives plays a crucial role in their bioavailability and pharmacokinetics. The presence of the methoxycarbonyl group enhances the lipophilicity of the molecule, which is essential for its absorption and distribution within the body. Recent research has focused on modifying this group to optimize the compound's pharmacokinetic profile further.

The application of computational chemistry techniques has greatly enhanced our understanding of the molecular interactions of CAS No: 1807328-14-8. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including those implicated in cancer and infectious diseases. These findings underscore its potential as a lead compound for drug development.

In conclusion, 1-Ethyl-3-(methoxycarbonyl)-1H-pyrazole-5-carboxylic acid (CAS No: 1807328-14-8) represents a valuable addition to the arsenal of pyrazole derivatives being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a promising candidate for future drug development efforts.